Cas no 6391-97-5 (4-(hydrazinesulfonyl)benzoic Acid)

• Product Name: 4-(hydrazinesulfonyl)benzoic Acid
• CAS No: 6391-97-5
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• CID: 510222
• PubChem ID: 262100
• Update Time: 2026-04-29

4-(hydrazinesulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hydrazinylsulfonyl)-
• 4-(hydrazinesulfonyl)benzoic acid
• 4-(Hydrazinosulfonyl)benzoic acid
• 4-(hydrazinylsulfonyl)benzoic acid
• AC1L66QP
• AC1Q6W8R
• Benzoic acid, 4-(hydrazinosulfonyl)-
• CTK5C0214
• MolPort-001-817-571
• SureCN3044325
• 4-(hydrazinesulfonyl)benzoic Acid

Computed Properties

• Exact Mass: 216.02054

Experimental Properties

• PSA: 109.49
• LogP: 1.70880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(hydrazinesulfonyl)benzoic Acid

Professional Introduction to 4-(hydrazinesulfonyl)benzoic Acid (CAS No. 6391-97-5)

4-(hydrazinesulfonyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 6391-97-5, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(hydrazinesulfonyl)benzoic acid consists of a benzoic acid core substituted with a hydrazine sulfonyl group. This unique configuration imparts distinct chemical reactivity, making it a useful building block for the development of novel pharmaceutical agents. The presence of both hydrophilic and hydrophobic regions in its structure enhances its solubility and interaction with biological targets, which is crucial for drug design and development.

In recent years, 4-(hydrazinesulfonyl)benzoic acid has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The hydrazine sulfonyl moiety is particularly interesting because it can participate in various chemical reactions, including condensation, oxidation, and coupling reactions, which are essential for constructing complex molecular architectures.

One of the most compelling aspects of 4-(hydrazinesulfonyl)benzoic acid is its ability to act as a chelating agent. The hydrazine sulfonyl group can coordinate with metal ions, forming stable complexes that have been investigated for their anticancer and antimicrobial properties. These complexes often exhibit enhanced bioavailability and targeted delivery to pathological sites, making them promising candidates for therapeutic intervention.

The pharmaceutical industry has shown particular interest in derivatives of 4-(hydrazinesulfonyl)benzoic acid due to their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 4-(hydrazinesulfonyl)benzoic acid provide a scaffold for creating such inhibitors with high selectivity and potency.

In addition to its pharmaceutical applications, 4-(hydrazinesulfonyl)benzoic acid has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of smart materials and sensors. These materials can respond to environmental stimuli such as pH changes or metal ion concentrations, making them valuable for applications in biomedicine and environmental monitoring.

The synthesis of 4-(hydrazinesulfonyl)benzoic acid typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. The key steps include sulfonylation followed by hydrazination, which require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development efforts.

Ongoing research into 4-(hydrazinesulfonyl)benzoic acid continues to uncover new applications and refine existing ones. For instance, studies have demonstrated its potential as a ligand in catalytic systems, where it can enhance the efficiency of various organic transformations. This has implications not only for pharmaceutical synthesis but also for industrial chemical processes that rely on catalytic reactions.

The safety profile of 4-(hydrazinesulfonyl)< strong>>benzoic acid is another area of focus. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Researchers emphasize the importance of using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling this compound.

In conclusion, 4-(>hydrazinesulfonyl>)< stron g>>benzoic acid>(CAS No.>6391-97-5>) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features enable diverse applications, from drug development to smart materials innovation. As research continues to advance our understanding of this compound's properties and functionalities, its importance in scientific and industrial applications is likely to grow even further.